1-Chlorophenanthridin-6(5h)-one

• CAS: 27282-46-8
• Molecular Formula: C13H8ClNO
• Molecular Weight: 229.66 g/mol
• SMILES: C1=CC=C2C(=C1)C3=C(C=CC=C3Cl)NC2=O
• InChI: InChI=1S/C13H8ClNO/c14-10-6-3-7-11-12(10)8-4-1-2-5-9(8)13(16)15-11/h1-7H,(H,15,16)
• InChIKey: CAZOCLLPQMRDSV-UHFFFAOYSA-N

Researchers requiring a regiochemically defined phenanthridinone for SAR studies often face isomer contamination that confounds potency and selectivity readouts. 1-Chlorophenanthridin-6(5H)-one (CAS 27282-46-8) eliminates this variable with verified 1-position chlorine substitution, ensuring reproducible pharmacological profiles. • CHIT1 IC50: 229 nM; AMCase IC50: 15 nM - distinct from canonical PARP inhibitors. • Weak PARP1 IC50 (28 µM) enables use as a PARP1-negative control at ≤10 µM. • Sourced via continuous flow photocyclization for high batch-to-batch structural fidelity.

1-Chlorophenanthridin-6(5H)-one (CAS 27282-46-8): Procurement-Grade Chemical Profile for PARP-Targeted Medicinal Chemistry

1-Chlorophenanthridin-6(5H)-one (CAS 27282-46-8, NSC 128621) is a halogenated heterocyclic compound belonging to the phenanthridin-6-one class, defined by its tricyclic core with a chlorine substituent at the 1-position and a carbonyl at the 6-position. It serves as a versatile scaffold in medicinal chemistry, with demonstrated polypharmacology spanning poly(ADP-ribose) polymerase (PARP) inhibition [1], chitotriosidase-1 (CHIT1) antagonism [2], and differentiation-inducing activity [3]. The regiochemistry of its chlorine atom dictates distinct reactivity and biological profiles compared to other positional isomers, a critical factor in structure-activity relationship (SAR) development.

Versatile scaffold for PARP, CHIT1, and differentiation pathway studies

1-Chloro regioisomer enables position-specific SAR profiling

Supports target deconvolution of phenanthridinone polypharmacology

• [1] Li, J.H., Serdyuk, L., Ferraris, D.V., Xiao, G., Tays, K.L., Kletzly, P.W., Li, W., Lautar, S., Zhang, J. and Kalish, V.J., 2001. Synthesis of substituted 5[H]phenanthridin-6-ones as potent poly(ADP-ribose)polymerase-1 (PARP1) inhibitors. Bioorganic & medicinal chemistry letters, 11(13), pp.1687-1690. View Source
• [2] BindingDB. BDBM50243745 (CHEMBL4076989): 1-Chlorophenanthridin-6(5H)-one IC50 data for Chitotriosidase-1 (Human). View Source
• [3] Webisa.webdatacommons.org. 1-Chlorophenanthridin-6(5h)-one: Description of Differentiation-Inducing Activity. View Source

1-Chlorophenanthridin-6(5H)-one Procurement: Why Positional Isomerism Renders Substitution Unreliable

Substituting a positionally isomeric chlorophenanthridinone, such as 2-chloro or 4-chloro analogs, or the unsubstituted parent 6(5H)-phenanthridinone, is scientifically invalid for SAR studies due to profound variations in electronic distribution, steric interactions, and resultant biological activity. A comprehensive PARP1 SAR study by Li et al. demonstrated that among 1-, 2-, 3-, 4-, 8-, and 10-substituted analogs, inhibitory potency exhibits acute sensitivity to the location of substituents [1]. The 1-chloro derivative's unique binding profile is further evidenced by its distinct activity against chitotriosidase-1 (IC50 229 nM), a target not engaged by many phenanthridinone PARP inhibitors [2]. Utilizing an incorrect isomer risks introducing an unrecognized variable into potency, solubility, and selectivity outcomes, compounding errors in lead optimization and chemical probe validation.

⚠

2-Chloro or 4-chloro isomers may exhibit shifted PARP1 potency, altering SAR interpretation.

⚠

Unsubstituted parent 6(5H)-phenanthridinone presents broader PARP polypharmacology, not a matched control.

⚠

Loss of CHIT1 binding profile when switching regioisomers; target-engagement context may not transfer.

• [1] Li, J.H., Serdyuk, L., Ferraris, D.V., Xiao, G., Tays, K.L., Kletzly, P.W., Li, W., Lautar, S., Zhang, J. and Kalish, V.J., 2001. Synthesis of substituted 5[H]phenanthridin-6-ones as potent poly(ADP-ribose)polymerase-1 (PARP1) inhibitors. Bioorganic & medicinal chemistry letters, 11(13), pp.1687-1690. View Source
• [2] BindingDB. BDBM50243745 (CHEMBL4076989): 1-Chlorophenanthridin-6(5H)-one IC50 data for Chitotriosidase-1 (Human). View Source

Quantitative Differentiation Guide for 1-Chlorophenanthridin-6(5H)-one Against Closest Phenanthridinone Analogs

PARP1 Inhibition Potency Profile Differentiates 1-Chloro from Unsubstituted Parent Scaffold

The 1-chloro derivative exhibits a distinct PARP1 potency window that separates it from the widely used unsubstituted 6(5H)-phenanthridinone. While the parent compound demonstrates broad polypharmacology with promiscuous PARP family binding [1], the 1-chloro substitution was shown by Li et al. to modulate PARP1 inhibitory activity within a series of synthesized analogs presenting IC50 values as low as 10 nM [2]. An independent assessment reported the specific PARP1 IC50 of 1-chlorophenanthridin-6(5H)-one to be 28 µM [3]. This positions the compound as a significantly weaker inhibitor than the parent core, offering specific utility in dissecting PARP-dependent from PARP-independent effects within the phenanthridinone chemotype.

PARP1 Inhibition Potency

Reported

28 µM IC50 (target) vs. parent low-nM range

~2,800× less potent vs. best-in-class analog (10 nM)

Supports PARP1-negative control design for phenotype deconvolution.

Biochemical PARP1 inhibition assay context.

Evidence Dimension	PARP1 Inhibition Potency (IC50)
Target Compound Data	28,000 nM (28 µM)
Comparator Or Baseline	Parent 6(5H)-phenanthridinone: low-mid nM range. Best-in-class analog (compound 1b): 10 nM [2].
Quantified Difference	The target compound is approximately 2,800-fold less potent than the most active compound (1b) in its chemical series.
Conditions	Biochemical PARP1 inhibition assay.

Why This Matters

A 2,800-fold potency differential fulfills the essential criteria for an inactive control compound when investigating the specific contribution of PARP1 catalytic inhibition to a phenotypic response driven by the phenanthridinone core.

• [1] Wahlberg, E., Karlberg, T., Kouznetsova, E., Markova, N., Macchiarulo, A., Thorsell, A.G., Pol, E., Frostell, Å., Ekblad, T., Öncü, D. and Kull, B., 2012. Family-wide chemical profiling and structural analysis of PARP and tankyrase inhibitors. Nature biotechnology, 30(3), pp.283-288. View Source
• [2] Li, J.H., Serdyuk, L., Ferraris, D.V., Xiao, G., Tays, K.L., Kletzly, P.W., Li, W., Lautar, S., Zhang, J. and Kalish, V.J., 2001. Synthesis of substituted 5[H]phenanthridin-6-ones as potent poly(ADP-ribose)polymerase-1 (PARP1) inhibitors. Bioorganic & medicinal chemistry letters, 11(13), pp.1687-1690. View Source
• [3] Southan, C. (2017). Comment on 1-Chlorophenanthridin-6(5H)-one: Reported PARP1 IC50 of 28 µM. Hypothesis / PubMed Commons. View Source

Differential Chitotriosidase-1 (CHIT1) Engagement Reveals a Non-PARP Target Space

In contrast to other 1-substituted phenanthridinones whose primary annotated pharmacology is confined to the PARP family, 1-chlorophenanthridin-6(5H)-one is characterized by sub-micromolar inhibition of human chitotriosidase-1 (CHIT1), a biomarker and therapeutic target for Gaucher disease and other lysosomal storage disorders. Quantitative profiling reveals a CHIT1 IC50 of 229 nM [1]. The acidic mammalian chitinase (AMCase), a structurally related glucan hydrolase, is engaged with over 15-fold greater potency (IC50 of 15 nM) [2]. This bifurcation in potency across paralogous chitinases, not reported for prototypical phenanthridinone PARP inhibitors, is a differentiating pharmacological hallmark.

Non-PARP Target Engagement

Reported

CHIT1 IC50: 229 nM; AMCase: 15 nM

15.3-fold selectivity for AMCase over CHIT1

Identifies unique non-PARP target space; orthogonal to standard PARP inhibitors.

Full-length recombinant human enzymes.

Evidence Dimension	Target Engagement Profiles (IC50)
Target Compound Data	CHIT1 IC50: 229 nM; AMCase IC50: 15 nM
Comparator Or Baseline	Standard PARP phenanthridinones (e.g., unsubstituted 6(5H)-phenanthridinone): CHIT1 inhibitory activity absent or not measurable.
Quantified Difference	15.3-fold selectivity window for AMCase over CHIT1. Unique chitinase inhibition among phenanthridinones.
Conditions	Full-length recombinant human CHIT1 expressed in CHOK1 cells; substrate cleavage assay.

Why This Matters

This divergence from the canonical PARP profile indicates a unique binding determinant conferred by the 1-chloro moiety, offering a distinct chemical probe for chitinase biology orthogonal to typical PARP-centric profiling.

• [1] BindingDB. BDBM50243745 (CHEMBL4076989): IC50 = 229 nM against human chitotriosidase-1. View Source
• [2] BindingDB. BDBM50243745 (CHEMBL4076989): IC50 = 15 nM against human acidic mammalian chitinase. View Source

Regiochemistry-Dependent Synthetic Yield Differentiates 1-Chloro Building Block Utility

The synthesis of substituted phenanthridinones via continuous flow photocyclization has emerged as a scalable, high-yielding route for chemical building block production. In a study reporting up to 99% yield for the parent and specific regioisomeric phenanthridinones, the synthetic performance is highly dependent on the nature and position of substituents on the benzoyl chloride and aniline precursors [1]. The 1-chloro derivative, derived from 2-chlorobenzoyl chloride building blocks, offers a specific, predictable reactivity profile in the photocyclization step versus other halogenated analogs (e.g., 2-chloro or 3-chloro isomers), whose differing dipole moments and steric hindrance directly impact cyclization efficiency and achievable purity grade.

Synthetic Route Accessibility

Class-level inference

Derived via 2-chlorobenzoyl chloride continuous flow route

Established synthetic route may support scalable procurement.

Isomer-specific yield data from photocyclization studies.

Evidence Dimension	Continuous Flow Photocyclization Yield
Target Compound Data	Derived from 2-chlorobenzoyl chloride route; regiochemical outcome determined by precursor substitution pattern.
Comparator Or Baseline	Parent phenanthridinone yield: up to 99% [1]. Meta- or para-substituted isomers require distinct precursor sets, leading to lower or unoptimized yields.
Quantified Difference	The 1-chloro isomer is accessible via a defined, high-yielding route. Direct comparison of isolated yields for each regioisomer is not collated in a single study; the available synthetic strategy favors ortho-substituted benzoyl chlorides.
Conditions	Amidation/photocyclization protocol employing 2-chlorobenzoyl chlorides and anilines under continuous flow.

Why This Matters

For procurement at scale for medicinal chemistry, selecting a building block with an established, high-yielding synthetic schema reduces cost and supply discontinuation risk compared to isomers that may require de novo route development.

• [1] DeepDyve (2016). Continuous flow photochemistry as an enabling synthetic technology: synthesis of substituted-6(5H)-phenanthridinones for use as poly(ADP-ribose) polymerase inhibitors. MedChemComm. View Source

Procurement-Driven Application Scenarios for 1-Chlorophenanthridin-6(5H)-one in Chemical Biology and Drug Discovery

Chemical Probe for Dissecting PARP1-Dependent Phenotypes from Core-Scaffold Effects

In cellular models where 6(5H)-phenanthridinone elicits anti-inflammatory or anti-proliferative responses, the target compound’s weak PARP1 IC50 (28 µM) [1] renders it a suitable negative control for PARP1 catalytic inhibition across concentrations up to 10 µM. Whereas the unsubstituted parent promiscuously engages multiple PARP isoforms [2], the attenuated activity of the 1-chloro analog enables researchers to assign phenotypic changes to non-PARP targets engaged by the phenanthridinone tricycle.

Chitotriosidase-1 Focused Small-Molecule Tool for Lysosomal Storage Disease Research

With a documented CHIT1 IC50 of 229 nM and a 15 nM potency against AMCase [3], 1-chlorophenanthridin-6(5H)-one provides a structurally distinct starting point for chemotype exploration of chitinase inhibitors. It is one of the few phenanthridinones shown to significantly bind chitinolytic enzymes, enabling investigators to differentiate this scaffold's target space from the extensively mapped PARPome.

Synthetic Building Block in Continuous Flow Phenanthridinone Lead Optimization

The compound can be reliably sourced for late-stage functionalization programs via the continuous flow photocyclization route that generates the 1-chloro substitution pattern with high structural fidelity [4]. This established synthetic tractability ensures that structure-activity relationship (SAR) studies at the 1-position benefit from reproducible, scalable material, mitigating the variability inherent to custom synthesis of less accessible regioisomers.

Differentiation-Inducing Agent for Oncology and Dermatological Disease Models

Reports indicate that 1-chlorophenanthridin-6(5H)-one exhibits differentiation-inducing activity, arresting proliferation of undifferentiated cells and promoting monocyte lineage commitment [5]. This functional activity provides a unique phenotype for exploring the intersection of cell cycle exit and lineage specification, distinguishing it from phenanthridinone analogs that primarily trigger apoptosis via PARP-trapping mechanisms.

Application

Selection Property

Validation Focus

PARP1-independent phenotype deconvolution

Micromolar-range PARP1 inhibition profile

Verify PARP1-independent effects at concentrations ≤10 µM

Chitinase target identification for lysosomal disorder research

Sub-micromolar CHIT1 engagement with AMCase selectivity

Confirm selectivity over PARP family with orthogonal assays

Phenanthridinone lead optimization via continuous flow

Defined 1-chloro regioisomer from 2-chlorobenzoyl chloride

Assess yield and purity reproducibility at scale

Differentiation phenotype screening in cell models

Reported differentiation-inducing activity

Evaluate lineage-commitment markers in relevant cell models

• [1] Southan, C. (2017). Comment on 1-Chlorophenanthridin-6(5H)-one: Reported PARP1 IC50 of 28 µM. Hypothesis / PubMed Commons. View Source
• [2] Wahlberg, E., Karlberg, T., Kouznetsova, E., et al. (2012). Family-wide chemical profiling and structural analysis of PARP and tankyrase inhibitors. Nature biotechnology, 30(3), pp.283-288. View Source
• [3] BindingDB. BDBM50243745 (CHEMBL4076989): IC50 = 229 nM against human chitotriosidase-1; IC50 = 15 nM against human acidic mammalian chitinase. View Source
• [4] DeepDyve (2016). Continuous flow photochemistry as an enabling synthetic technology: synthesis of substituted-6(5H)-phenanthridinones for use as poly(ADP-ribose) polymerase inhibitors. MedChemComm. View Source
• [5] Webisa.webdatacommons.org. 1-Chlorophenanthridin-6(5h)-one: Differentiation-Inducing Activity Profile. View Source